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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2'-(Cyclopropane-1,1-diyl)diacetic acid, also known as 1,1-Cyclopropanediacetic acid, is a
dicarboxylic acid featuring a unique cyclopropane ring. This structural motif imparts significant
rigidity and specific stereochemical properties to the molecule. While not extensively studied as
a standalone bioactive compound, it serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds, most notably the leukotriene receptor antagonist, Montelukast.[1]
[2][3][4] This guide provides a comprehensive overview of its known physical and chemical
properties, a detailed synthesis protocol for a closely related precursor, and its role in the
synthesis of Montelukast.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2'-(Cyclopropane-1,1-
diyl)diacetic acid is presented below. It is important to note that some of the data are
predicted values from computational models due to the limited availability of experimentally
determined properties in the literature.
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Property Value Source
Molecular Formula C7H1004 [5]
Molecular Weight 158.15 g/mol [6]

CAS Number 70197-77-2 [7]
Melting Point 105 °C

Boiling Point (Predicted) 383.5+15.0°C

Density (Predicted) 1.362 + 0.06 g/cm?3

Purity Typically 295% [5]

1,1-Cyclopropanediacetic acid,

1,1-

Bis(carboxymethyl)cyclopropa
Synonyms [7]

ne, [1-

(Carboxymethyl)cyclopropyl]ac

etic acid

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,2'-(Cyclopropane-1,1-
diyl)diacetic acid is not readily available in the surveyed literature, a well-documented
procedure for the closely related precursor, cyclopropane-1,1-dicarboxylic acid, provides a
valuable reference. This synthesis involves the reaction of diethyl malonate with 1,2-
dibromoethane.[8] The diacetic acid can be conceptually derived from this dicarboxylic acid via
homologation, a common organic transformation.

Synthesis of Cyclopropane-1,1-dicarboxylic Acid[8]

This procedure details the preparation of the parent dicarboxylic acid, which is a key starting
material.

Materials:

e Diethyl malonate
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e 1,2-dibromoethane

¢ 50% aqueous sodium hydroxide solution

e Triethylbenzylammonium chloride (phase-transfer catalyst)
e Concentrated hydrochloric acid

o Ether

e Sodium chloride

e Magnesium sulfate (anhydrous)

 Activated carbon

e Benzene

Equipment:

e 2-L three-necked flask with a mechanical stirrer
e 4-L Erlenmeyer flask

e Magnetic stirrer and stir bar

* Ice bath

e 4-L separatory funnel

» Rotary evaporator

Procedure:

e To a 1-L solution of 50% aqueous sodium hydroxide in a 2-L three-necked flask equipped
with a mechanical stirrer, add 114.0 g (0.5 mol) of triethylbenzylammonium chloride at 25°C.

« To this vigorously stirred suspension, add a mixture of 80.0 g (0.5 mol) of diethyl malonate
and 141.0 g (0.75 mol) of 1,2-dibromoethane all at once.
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« Stir the reaction mixture vigorously for 2 hours.

» Transfer the contents of the flask to a 4-L Erlenmeyer flask, rinsing the reaction flask with
three 75-mL portions of water.

e Cool the mixture to 15°C using an ice bath while stirring magnetically.

o Carefully acidify the mixture by the dropwise addition of 1 L of concentrated hydrochloric
acid, maintaining the temperature between 15 and 25°C.

o Transfer the aqueous layer to a 4-L separatory funnel and extract three times with 900 mL of
ether.

o Saturate the aqueous layer with sodium chloride and extract again three times with 500 mL
of ether.

o Combine the ether layers, wash with 1 L of brine, dry over anhydrous magnesium sulfate,
and decolorize with activated carbon.

e Remove the solvent by rotary evaporation to yield a semisolid residue.

e Triturate the residue with 100 mL of benzene and filter the mixture to obtain the product as
white crystals.

Logical Relationships and Pathways

As a key intermediate, 2,2'-(Cyclopropane-1,1-diyl)diacetic acid plays a significant role in the
multi-step synthesis of the drug Montelukast. The following diagram illustrates the logical flow
of this synthesis, highlighting the position of the target compound.
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Click to download full resolution via product page
Synthetic pathway of Montelukast featuring 2,2'-(Cyclopropane-1,1-diyl)diacetic acid.

Biological Activity and Signaling Pathways

Currently, there is a lack of published research detailing the specific biological activities or
signaling pathway interactions of 2,2'-(Cyclopropane-1,1-diyl)diacetic acid itself. Its primary
significance in the scientific literature is as a structural component and intermediate in the
synthesis of pharmacologically active molecules like Montelukast. The rigid cyclopropane unit
is a valuable design element in medicinal chemistry, often used to orient functional groups in a
specific and constrained conformation to enhance binding to biological targets. The biological
activity of Montelukast, which is a potent and selective antagonist of the cysteinyl leukotriene
CysLT1 receptor, is well-established.

Conclusion

2,2'-(Cyclopropane-1,1-diyl)diacetic acid is a molecule of interest primarily due to its role as
a key building block in pharmaceutical synthesis. While comprehensive data on its intrinsic
physical and biological properties are limited, its structural features make it a valuable
component for constructing complex molecules. Further research into the experimental
properties and potential biological activities of this compound and its derivatives could open
new avenues for its application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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